Cas no 1367992-57-1 (2-1-(methoxymethyl)cyclopropylethan-1-amine)

• Product Name: 2-1-(methoxymethyl)cyclopropylethan-1-amine
• CAS No: 1367992-57-1
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD21245319
• CID: 5244165
• PubChem ID: 65480363
• Update Time: 2026-03-08

2-1-(methoxymethyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[1-(methoxymethyl)cyclopropyl]ethan-1-amine
• Cyclopropaneethanamine, 1-(methoxymethyl)-
• 2-1-(methoxymethyl)cyclopropylethan-1-amine

• MDL： MFCD21245319
• Inchi： 1S/C7H15NO/c1-9-6-7(2-3-7)4-5-8/h2-6,8H2,1H3
• InChI Key： MNZZFOLBYDXLJE-UHFFFAOYSA-N
• SMILES： O(C)CC1(CCN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 88.9
• XLogP3: 0.1
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-1-(methoxymethyl)cyclopropylethan-1-amine

Compound CAS No. 1367992-57-1: 2-(1-(methoxymethyl)cyclopropyl)ethan-1-amine

The compound with CAS No. 1367992-57-1, commonly referred to as 2-(1-(methoxymethyl)cyclopropyl)ethan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with an amine functional group, making it a valuable substrate for various chemical transformations and biological studies.

2-(1-(methoxymethyl)cyclopropyl)ethan-1-amine exhibits a range of interesting chemical properties that make it suitable for diverse applications. Recent studies have highlighted its potential as a building block in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. The cyclopropane ring, known for its strain energy, contributes to the molecule's reactivity, enabling it to participate in various cycloaddition reactions and other pericyclic processes.

From a pharmacological perspective, this compound has shown promising activity in preclinical models, particularly in the context of central nervous system disorders. Researchers have explored its ability to modulate neurotransmitter systems, suggesting potential applications in the treatment of conditions such as depression and anxiety. The methoxymethyl substituent plays a crucial role in modulating the molecule's pharmacokinetic properties, enhancing its bioavailability and reducing off-target effects.

The synthesis of 2-(1-(methoxymethyl)cyclopropyl)ethan-1-amine involves a multi-step process that typically begins with the preparation of the cyclopropane ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the growing emphasis on green chemistry principles. These improvements have not only enhanced the scalability of production but also reduced the overall cost associated with manufacturing this compound.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's identity and purity. These tools have also facilitated a deeper understanding of its conformational dynamics, which are critical for predicting its behavior in biological systems.

Looking ahead, 2-(1-(methoxymethyl)cyclopropyl)ethan-1-amine holds immense potential for further exploration in both academic and industrial settings. Its versatile structure lends itself to modifications that could yield derivatives with enhanced pharmacological profiles, paving the way for innovative therapeutic solutions.